molecular formula C12H8N2O2 B8693538 3-(Pyridin-4-yl)furo[3,2-c]pyridin-4(5H)-one

3-(Pyridin-4-yl)furo[3,2-c]pyridin-4(5H)-one

Cat. No.: B8693538
M. Wt: 212.20 g/mol
InChI Key: GIOCWZBJEAKPRV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Pyridin-4-yl)furo[3,2-c]pyridin-4(5H)-one is a useful research compound. Its molecular formula is C12H8N2O2 and its molecular weight is 212.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H8N2O2

Molecular Weight

212.20 g/mol

IUPAC Name

3-pyridin-4-yl-5H-furo[3,2-c]pyridin-4-one

InChI

InChI=1S/C12H8N2O2/c15-12-11-9(8-1-4-13-5-2-8)7-16-10(11)3-6-14-12/h1-7H,(H,14,15)

InChI Key

GIOCWZBJEAKPRV-UHFFFAOYSA-N

Canonical SMILES

C1=CNC(=O)C2=C1OC=C2C3=CC=NC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A reaction tube was charged with 3-bromofuro[3,2-c]pyridin-4(5H)-one (1000 mg, 4.67 mmol) and a mixture of 1 mL of ethanol and 1 mL of toluene under argon. To this mixture, pyridin-4-ylboronic acid (574 mg, 4.67 mmol) and a 2 M solution of Na2CO3 (743 mg, 7.01 mmol) were added followed by the addition of tetrakis-(triphenylphoshine)palladium (540 mg, 0.467 mmol). The reaction mixture was heated in a Cem microwave at about 130° C. for about 30 min. After completion of the reaction, EA was added followed by the addition of 2 N HCl. The mixture was extracted twice with EtOAc. The aqueous layer was extracted three times with ethyl acetate. The combined organic layers were washed with brine, dried over MgSO4, filtered, and concentrated under reduced pressure. The crude product was purified by chromatography to give the title compound as dark yellow solid (430 mg, 43.4%).
Quantity
1000 mg
Type
reactant
Reaction Step One
Quantity
574 mg
Type
reactant
Reaction Step Two
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
743 mg
Type
reactant
Reaction Step Two
[Compound]
Name
tetrakis-(triphenylphoshine)palladium
Quantity
540 mg
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Quantity
1 mL
Type
solvent
Reaction Step Six
Quantity
1 mL
Type
solvent
Reaction Step Six
Yield
43.4%

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